1-benzyl-6-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one

• IUPAC Name: 1-benzyl-6-methyl-3-(4-methylphenyl)sulfonylquinolin-4-one
• InChI: InChI=1S/C24H21NO3S/c1-17-8-11-20(12-9-17)29(27,28)23-16-25(15-19-6-4-3-5-7-19)22-13-10-18(2)14-21(22)24(23)26/h3-14,16H,15H2,1-2H3
• InChI Key: DJLUQWNSOVBTTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=C(C2=O)C=C(C=C3)C)CC4=CC=CC=C4
• Molecular Formula: C24H21NO3S
• Molecular Weight: 403.5 g/mol

Description

1-benzyl-6-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one, also known as 4-methylbenzenesulfonyl-1-benzyl-6-methyl-3-dihydroquinolin-4-one, is a synthetic quinoline derivative, which is widely used in the field of organic synthesis. It is a versatile reagent that can be used in various synthetic reactions and has been studied extensively for its various applications. In

Scientific Research Applications

1-benzyl-6-methyl-3-(1-benzyl-6-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-oneenesulfonyl)-1,4-dihydroquinolin-4-one is widely used for its various scientific research applications. It is used as a reagent for the synthesis of various compounds, such as 1-benzyl-6-methyl-3-(1-benzyl-6-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-oneenesulfonyl)-1,4-dihydroquinoline-4-one derivatives, which are used as inhibitors of cyclic nucleotide phosphodiesterases. It is also used as a reagent for the synthesis of various other compounds, such as 1-benzyl-6-methyl-3-(1-benzyl-6-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-oneenesulfonyl)-1,4-dihydroquinoline-4-one derivatives, which are used as anti-cancer agents. In addition, it is used as a reagent for the synthesis of various other compounds, such as 1-benzyl-6-methyl-3-(1-benzyl-6-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-oneenesulfonyl)-1,4-dihydroquinoline-4-one derivatives, which are used as inhibitors of the enzyme acetylcholinesterase.

Mechanism of Action

1-benzyl-6-methyl-3-(1-benzyl-6-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-oneenesulfonyl)-1,4-dihydroquinolin-4-one acts as a competitive inhibitor of cyclic nucleotide phosphodiesterase (PDE) enzymes. It binds to the active site of the enzyme, preventing the enzyme from catalyzing the hydrolysis of the cyclic nucleotide cGMP. It also acts as a competitive inhibitor of the enzyme acetylcholinesterase (AChE). It binds to the active site of the enzyme, preventing the enzyme from catalyzing the hydrolysis of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
1-benzyl-6-methyl-3-(1-benzyl-6-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-oneenesulfonyl)-1,4-dihydroquinolin-4-one has various biochemical and physiological effects. It is an inhibitor of cyclic nucleotide phosphodiesterase (PDE) enzymes, which can lead to an increase in intracellular cGMP levels. This can result in an increase in intracellular calcium levels, which can lead to an increase in smooth muscle relaxation, as well as a decrease in platelet aggregation. It is also an inhibitor of the enzyme acetylcholinesterase (AChE), which can lead to an increase in the concentration of the neurotransmitter acetylcholine. This can lead to an increase in the activity of the parasympathetic nervous system, as well as an increase in the release of neurotransmitters such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

1-benzyl-6-methyl-3-(1-benzyl-6-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-oneenesulfonyl)-1,4-dihydroquinolin-4-one has several advantages and limitations for lab experiments. One of the main advantages is that it is a relatively inexpensive reagent, which makes it an attractive option for laboratory experiments. Additionally, it is a versatile reagent that can be used in various synthetic reactions. However, one of the main limitations is that it is a relatively unstable compound, which can make it difficult to handle and store.

Future Directions

1-benzyl-6-methyl-3-(1-benzyl-6-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-oneenesulfonyl)-1,4-dihydroquinolin-4-one has a wide range of potential future applications. One potential application is in the development of new drugs and therapeutics. It could be used as a lead compound for the development of new inhibitors of cyclic nucleotide phosphodiesterases and acetylcholinesterase, which could be used to treat various diseases and disorders. Additionally, it could be used as a reagent for the synthesis of various other compounds, such as 1-benzyl-6-methyl-3-(1-benzyl-6-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-oneenesulfonyl)-1,4-dihydroquinoline-4-one derivatives, which could be used as anti-cancer agents. Finally, it could be used as a reagent for the synthesis of various other compounds, such as 1-benzyl-6-methyl-3-(1-benzyl-6-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-oneenesulfonyl)-1,4-dihydroquinoline-4-one derivatives, which could be used as inhibitors of other enzymes, such as proteases and lipases.

Synthesis Methods

1-benzyl-6-methyl-3-(1-benzyl-6-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-oneenesulfonyl)-1,4-dihydroquinolin-4-one can be synthesized through a two-step process. The first step involves the reaction of 1-benzyl-6-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-oneene sulfonic acid with 6-methyl-1,4-dihydroquinolin-4-one in the presence of anhydrous sodium acetate and acetic anhydride. This reaction results in the formation of a sulfonamide, which is then further reacted with benzyl bromide in the presence of sodium hydroxide to yield 1-benzyl-6-methyl-3-(1-benzyl-6-methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-oneenesulfonyl)-1,4-dihydroquinolin-4-one.